3-{5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-5-phenyl-2-thienylamine

• Molecular Formula: C21H19ClN4S2
• Molecular Weight: 427 g/mol
• IUPAC Name: 3-[5-[(4-chlorophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazol-3-yl]-5-phenylthiophen-2-amine
• InChI: InChI=1S/C21H19ClN4S2/c1-2-26-20(17-12-18(28-19(17)23)15-6-4-3-5-7-15)24-25-21(26)27-13-14-8-10-16(22)11-9-14/h3-12H,2,13,23H2,1H3
• InChI Key: XREIFVNBYKDILM-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC2=CC=C(C=C2)Cl)C3=C(SC(=C3)C4=CC=CC=C4)N

Description

3-{5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-5-phenyl-2-thienylamine is a chemical compound that belongs to the class of triazole derivatives. This compound has gained significant attention in scientific research due to its potential pharmacological properties.

Mechanism of Action

The mechanism of action of 3-{5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-5-phenyl-2-thienylamine is not fully understood. However, it is believed to act by inhibiting certain enzymes and receptors that are involved in various biological processes. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and physiological effects:
3-{5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-5-phenyl-2-thienylamine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and receptors that are involved in various biological processes. This compound has also been shown to induce apoptosis in cancer cells and inhibit cell proliferation. Furthermore, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-{5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-5-phenyl-2-thienylamine in lab experiments is its potential pharmacological properties. This compound has shown promising results in various scientific research studies. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research of 3-{5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-5-phenyl-2-thienylamine. One direction is to investigate its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to study its potential as an anti-inflammatory and antioxidant agent. Furthermore, it can be studied for its potential use in the treatment of other diseases such as viral infections and autoimmune diseases. Additionally, future studies can focus on improving the synthesis method to increase the availability of this compound for research purposes.
In conclusion, 3-{5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-5-phenyl-2-thienylamine is a chemical compound with potential pharmacological properties. Its synthesis method is complex, but it has shown promising results in various scientific research studies. Further research can investigate its potential use in the treatment of various diseases and improve the synthesis method to increase its availability for research purposes.

Synthesis Methods

The synthesis of 3-{5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-5-phenyl-2-thienylamine involves a multi-step process. The starting material for the synthesis is 2-amino-5-phenylthiophene-3-carbonitrile, which undergoes a series of reactions to form the final product. The detailed synthesis method can be found in the literature.

Scientific Research Applications

3-{5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}-5-phenyl-2-thienylamine has shown potential pharmacological properties in various scientific research studies. It has been studied for its anticancer, antifungal, and antibacterial activities. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Furthermore, it has been studied for its anti-inflammatory and antioxidant properties.